Cas no 137629-29-9 (NAPHTHOLAS-BIBUTYRATE)

NAPHTHOLAS-BIBUTYRATE structure
NAPHTHOLAS-BIBUTYRATE structure
Product Name:NAPHTHOLAS-BIBUTYRATE
CAS No:137629-29-9
MF:C22H20BrNO4
MW:442.302505493164
CID:901837
Update Time:2026-04-29

NAPHTHOLAS-BIBUTYRATE Chemical and Physical Properties

Names and Identifiers

    • NAPHTHOLAS-BIBUTYRATE

Computed Properties

  • Exact Mass: 441.05800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 11
  • Complexity: 1160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9

Experimental Properties

  • PSA: 64.63000
  • LogP: 5.64170
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